Cas no 174961-63-8 (Methyl 3-(chlorosulfonylmethyl)benzoate)

• Product Name: Methyl 3-(chlorosulfonylmethyl)benzoate
• CAS No: 174961-63-8
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• CID: 1360762
• PubChem ID: 22242665
• Update Time: 2025-04-20

Methyl 3-(chlorosulfonylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chlorosulfonylmethyl)benzoate
• methyl 3-[(chlorosulfonyl)methyl]benzoate
• AC1Q430Q
• CTK0E3996
• MolPort-005-312-337
• AB55664
• AG-B-27311
• EN300-36517
• 3-[(Chlorosulfonyl)methyl]benzoic acid methyl ester
• Benzoic acid, 3-[(chlorosulfonyl)methyl]-, methyl ester
• MFCD09971785
• Methyl 3-((chlorosulfonyl)methyl)benzoate
• 174961-63-8
• AKOS008118240
• CS-0448642
• Z360059876
• SCHEMBL5969642
• Methyl3-((chlorosulfonyl)methyl)benzoate
• BS-14023
• DTXSID30623761
• J-511434
• Methyl 3-(chlorosulfonylmethyl)benzoate

• MDL： MFCD09971785
• Inchi： 1S/C9H9ClO4S/c1-14-9(11)8-4-2-3-7(5-8)6-15(10,12)13/h2-5H,6H2,1H3
• InChI Key： QFJXEOZOBANBNV-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 247.99107
• Monoisotopic Mass: 247.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44